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Compound of Interest

Compound Name: Lck inhibitor 2

Cat. No.: B1674660

Researchers, scientists, and drug development professionals handling Lck inhibitor 2 must
adhere to stringent disposal protocols to ensure laboratory safety and environmental
protection. This guide provides essential, step-by-step instructions for the proper disposal of
Lck inhibitor 2, aligning with established safety and logistical best practices.

Immediate Safety and Handling Precautions:

Prior to initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles with side-shields, protective gloves, and
impervious clothing. All handling of Lck inhibitor 2 and its waste should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or
aerosols. An accessible safety shower and eye wash station are mandatory in the vicinity of the
handling area.

Quantitative Data Summary

For quick reference, the key chemical and safety data for Lck inhibitor 2 (CAS No. 944795-06-
6) are summarized in the table below.
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Property Value Reference
Chemical Formula C1sH17Ns02 [1112]
Molecular Weight 335.36 g/mol [1]
Appearance Solid [1]
Solubility DMSO: 20 mg/mL (59.64 mM; 3]

requires sonication)

Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[2]

Precautionary Statements

P264, P270, P273, P301 +
P312, P330, P391, P501

[2]

Storage

Store at -20°C (powder) or
-80°C (in solvent). Keep
container tightly sealed in a
cool, well-ventilated area away
from direct sunlight and

ignition sources.

[2]14]

Experimental Protocol for Proper Disposal

The following step-by-step methodology outlines the approved procedure for the disposal of

Lck inhibitor 2 waste. This protocol is designed to mitigate risks and ensure compliance with

safety regulations.

Materials Required:

e Designated hazardous chemical waste container (clearly labeled)

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

e Chemical fume hood
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o Waste disposal tags or labels from your institution's Environmental Health and Safety (EHS)
department

» Spill containment materials (e.g., absorbent pads)

Procedure:

o Waste Segregation:

o Do not mix Lck inhibitor 2 waste with other chemical waste streams unless explicitly
permitted by your institution's EHS guidelines.[5]

o Keep solid waste (e.g., contaminated gloves, weigh boats, paper towels) separate from
liquid waste (e.g., unused solutions in DMSO).[5]

o Containerization of Solid Waste:

o Place all solid waste contaminated with Lck inhibitor 2 into a designated, leak-proof
hazardous waste container.

o Ensure the container is compatible with the chemical properties of the inhibitor.

» Containerization of Liquid Waste:

o Collect all liquid waste containing Lck inhibitor 2 in a sealable, chemical-resistant
container. Plastic is often preferred for waste storage.[6]

o The original container may be used for waste collection if it is in good condition and can be
securely sealed.[7] Do not use food-grade containers.[7]

o Avoid overfilling the container; leave adequate headspace to prevent spills.

e Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name ("Lck inhibitor 2"), and the specific concentration and quantity.

o Include the hazard warnings: "Harmful if swallowed" and "Very toxic to aquatic life."
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o Attach a completed waste disposal tag as required by your institution.

o Storage Pending Disposal:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) at or near the point of generation.[6][7]

o Ensure the SAA is a secure, secondary containment area away from drains and
incompatible materials, such as strong acids, alkalis, and oxidizing agents.[2][7]

» Disposal Request and Collection:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Follow their specific procedures for waste collection and documentation.
o Decontamination of Empty Containers:

o A container that held Lck inhibitor 2 is considered "empty" only after all contents have
been removed by standard practices.[8]

o For containers that held acutely hazardous waste, triple rinsing with a suitable solvent may
be required. The rinsate must be collected and disposed of as hazardous waste.[8]

o Once properly decontaminated, remove or deface the original labels before disposing of
the container in the regular trash or recycling, as per institutional policy.[5][8]

Important Considerations:

» Do Not Dispose Down the Drain: Due to its high aquatic toxicity (H410), Lck inhibitor 2
must not be disposed of down the sink.[2] Avoid release to the environment.[2]

o Spill Management: In the event of a spill, use absorbent materials to contain it. Collect the
contaminated material and dispose of it as hazardous waste.[2] Ensure the area is well-
ventilated.

Mandatory Visualizations
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The following diagrams illustrate key procedural workflows for the safe handling and disposal of
Lck inhibitor 2.
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Caption: Workflow for the proper disposal of Lck inhibitor 2.
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Caption: Inhibition of the Lck signaling pathway by Lck inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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